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Compound of Interest

Compound Name: 2-Cyclobutylethanol

CAS No.: 4415-74-1

Cat. No.: B1632531

Get Quote

2-cyclobutylethanol (CAS: 4415-74-1) is a primary alcohol featuring a unique molecular

structure that combines the strained four-membered cyclobutane ring with a flexible two-carbon

ethanol chain.[1] This combination imparts distinct physicochemical properties that make it a

valuable building block in synthetic and medicinal chemistry.[1] The cyclobutyl moiety is often

employed as a bioisostere for other alkyl groups, strategically used to fine-tune a molecule's

biological activity, solubility, and metabolic stability.[1] The primary alcohol functional group

serves as a reactive handle for a multitude of chemical transformations, including oxidation,

esterification, and nucleophilic substitution, rendering it a key intermediate in the construction

of complex molecular architectures for pharmaceutical research.[1]

Table 1: Physicochemical Properties of 2-
cyclobutylethanol
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Property Value Source(s)

CAS Number 4415-74-1 [1][2][3]

Molecular Formula C₆H₁₂O [1][2][4]

Molecular Weight 100.16 g/mol [1][5][6]

IUPAC Name 2-cyclobutylethanol [7][8]

Synonyms

Cyclobutaneethanol, 2-

Cyclobutyl-ethanol, 2-

cyclobutylethan-1-ol

[2][4][8]

Appearance Light yellow liquid [3][5]

Purity Typically ≥95-97% [4][7]

Canonical SMILES C1CC(C1)CCO [2]

InChI Key
KUARIPXRZDVUJO-

UHFFFAOYSA-N
[1][4][7]

Topological Polar Surface Area 20.2 Å² [2][8]

Hydrogen Bond Donor Count 1 [2][8]

Hydrogen Bond Acceptor

Count
1 [2][8]

Rotatable Bond Count 2 [2][8]

Synthesis Pathway: Reduction of Cyclobutylacetic
Acid
A prevalent and reliable method for the laboratory-scale synthesis of 2-cyclobutylethanol is
the reduction of its corresponding carboxylic acid, 2-cyclobutylacetic acid (CAS 6540-33-6).[2]

[9][10] For this transformation, a powerful reducing agent is required, as carboxylic acids are

relatively resistant to reduction. Lithium aluminum hydride (LiAlH₄) is the reagent of choice for

this purpose due to its high reactivity.[11]
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The causality for selecting LiAlH₄ stems from its ability to readily deliver hydride ions (H⁻),

which are necessary to reduce the carbonyl group of the carboxylic acid, first to an aldehyde

intermediate and subsequently to the primary alcohol.[11] The reaction is typically performed in

an anhydrous aprotic solvent, such as diethyl ether or tetrahydrofuran (THF), to prevent the

violent reaction of LiAlH₄ with water or other protic sources. The process concludes with a

careful aqueous acid workup to neutralize the reaction mixture and protonate the resulting

alkoxide salt to yield the final alcohol product.[11]
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Starting Material

Reaction Step

Final Product

2-Cyclobutylacetic Acid
(CAS: 6540-33-6)

1) LiAlH₄ in dry THF
2) H₃O⁺ (aq. workup)

Reduction

2-Cyclobutylethanol
(CAS: 4415-74-1)

Protonation

[C₄H₇-CH₂-CH₂-OH]⁺˙
m/z = 100

(Molecular Ion)

[C₆H₁₀]⁺˙
m/z = 82

- H₂O
(Dehydration)

[C₅H₉]⁺
m/z = 69

- •CH₂OH
(Alpha-Cleavage)

Click to download full resolution via product page
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Caption: Primary fragmentation pathways of 2-cyclobutylethanol.

Applications in Research and Development
2-cyclobutylethanol is primarily utilized as a synthetic intermediate in the development of

novel chemical entities. [1]Its structural features are leveraged to enhance the pharmacological

profiles of potential drug candidates.

Pharmaceutical Building Block: The cyclobutyl group can improve metabolic stability and

lipophilicity, which are critical parameters in drug design. [1]* Bioisosteric Replacement: It

can serve as a replacement for other groups (e.g., isopropyl or cyclopentyl) to explore

structure-activity relationships (SAR) and optimize lead compounds. [1]* Precursor for

Bioactive Molecules: While direct applications are limited, the related isomer, 1-

cyclobutylethanol, is used in the synthesis of Dihydroorotate Dehydrogenase (DHODH)

inhibitors for cancer and inflammatory diseases, and as a modulator for the GPR43 receptor,

which is a target for metabolic disorders. [12]This highlights the potential of the

cyclobutylethanol scaffold in creating therapeutically relevant molecules.

Safety and Handling
Proper handling of 2-cyclobutylethanol is imperative in a laboratory setting. The compound is

classified as hazardous, and all appropriate safety precautions must be observed. [8]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat. [13]* Handling: Use only in a well-ventilated area or under a chemical

fume hood. Keep away from heat, sparks, open flames, and hot surfaces. [7]Avoid breathing

mist or vapors. * Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated

place. [7][13]Recommended storage temperature is often between 2-8°C. [7]

Table 5: GHS Hazard Information for 2-cyclobutylethanol
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GHS Pictogram(s) Signal Word Hazard Statement(s)

GHS02 (Flame) [7][14] Danger / Warning [5][7][8]

H225/H226: Highly flammable /

Flammable liquid and vapor.

[7][8]

GHS07 (Exclamation Mark) Warning

H315: Causes skin irritation.

[5][8] H319: Causes serious

eye irritation. [5][8] H335: May

cause respiratory irritation. [5]

[8]

GHS06 (Skull and

Crossbones)
Danger

H331: Toxic if inhaled. H302:

Harmful if swallowed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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